Cas no 105769-54-8 (3-Heptanone, 7-bromo-1-phenyl-)

• Product Name: 3-Heptanone, 7-bromo-1-phenyl-
• CAS No: 105769-54-8
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 1163063
• Update Time: 2024-07-26

3-Heptanone, 7-bromo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 7-bromo-1-phenyl-

• Inchi： 1S/C13H17BrO/c14-11-5-4-8-13(15)10-9-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2
• InChI Key： VLZIJHAWOKLMCR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)CC(=O)CCCCBr

Computed Properties

• Exact Mass: 268.04631

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 359.2±25.0 °C(Predicted)
• PSA: 17.07